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Introduction
Positron Emission Tomography (PET) with radiolabeled carbon monoxide ([15O]CO) is a

quantitative imaging technique used to measure regional blood volume. When inhaled,

[15O]CO binds irreversibly to hemoglobin within red blood cells, effectively trapping the

radiotracer in the vascular space. This allows for the accurate determination of the fractional

hepatic blood volume (HBV), which is the volume of blood per unit volume of liver tissue. This

parameter is a critical indicator of liver physiology and can be altered in various pathological

conditions, including cirrhosis and chronic hepatitis. Furthermore, understanding the impact of

novel therapeutics on hepatic hemodynamics is crucial in drug development.

These application notes provide a detailed protocol for measuring hepatic blood volume using

[15O]CO PET, aimed at researchers, scientists, and professionals in drug development.

Data Presentation
The following table summarizes quantitative data on hepatic blood volume (HBV) obtained

using the [15O]CO PET method in various populations.
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Subject Group
Mean Hepatic Blood
Volume (mL blood/100 mL
liver tissue)

Reference

Healthy Human Subjects 20.5 Taniguchi et al.[1]

Patients with Chronic Hepatitis 18.2 Taniguchi et al.[1]

Patients with Cirrhosis 16.1 Taniguchi et al.[1]

Healthy Subjects (Fasting) 14 (Mean fasting HBV) [1]

Experimental Protocol
This protocol outlines the key steps for measuring hepatic blood volume using [15O]CO PET.

1. Subject Preparation

Fasting: Subjects should fast for at least 6 hours prior to the PET scan to ensure baseline

physiological conditions.

Catheter Placement: For arterial blood sampling, place a catheter in a radial artery under

local anesthesia. A peripheral vein is also cannulated for the potential administration of other

agents if required by the study design.[1]

2. Radiotracer Administration

[15O]CO Inhalation: The subject inhales a specified dose of [15O]CO. A typical dose is

around 1000 MBq.[1] The inhalation period is approximately 2 minutes.[2]

3. PET/CT Scanning

Waiting Period: After the completion of [15O]CO inhalation, a waiting period of approximately

2 minutes is observed to allow for the tracer to distribute throughout the vascular space.[2]

PET Scan Acquisition: A static PET scan of the liver is performed for a duration of 4 to 6

minutes.[1][2]
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CT Scan: A low-dose CT scan is performed for attenuation correction of the PET data and for

anatomical localization of the liver.

4. Arterial Blood Sampling

Timing: During the PET scan, at least three whole blood samples are collected from the

radial artery catheter.[2]

Processing: The radioactivity concentration (kBq/mL) in each whole blood sample is

measured using a gamma counter.

5. Data Analysis and Calculation of Hepatic Blood Volume (HBV)

Image Reconstruction: PET images are reconstructed with attenuation correction using the

CT data.

Region of Interest (ROI) Definition: A region of interest is drawn around the liver on the PET

images to determine the average concentration of [15O]CO in the liver tissue (kBq/mL).

Calculation of HBV: The fractional hepatic blood volume is calculated as the ratio of the

[15O]CO concentration in the liver tissue to the average [15O]CO concentration in the

arterial blood samples.[1]

Formula:

HBV (mL blood/mL liver tissue) = 15O-CO concentration in liver tissue (PET) / 15O-CO

concentration in arterial blood

To express HBV in the more common unit of mL blood/100 mL liver tissue, the result is

multiplied by 100.

Mandatory Visualization
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Caption: Experimental workflow for measuring hepatic blood volume using [15O]CO PET.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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